Cas no 1986331-08-1 (Methyl 2-propylprolinate hydrochloride)

Methyl 2-propylprolinate hydrochloride is a proline-derived ester compound with applications in organic synthesis and pharmaceutical research. Its hydrochloride salt form enhances stability and solubility, facilitating handling and storage. The propyl substituent at the 2-position modifies steric and electronic properties, making it a versatile intermediate for peptide modifications and chiral synthesis. The methyl ester group offers reactivity for further derivatization, such as hydrolysis or transesterification. This compound is particularly useful in asymmetric catalysis and medicinal chemistry, where proline scaffolds are valued for their conformational rigidity and biological activity. High purity grades ensure reproducibility in research and industrial processes.
Methyl 2-propylprolinate hydrochloride structure
1986331-08-1 structure
Product name:Methyl 2-propylprolinate hydrochloride
CAS No:1986331-08-1
MF:C9H18ClNO2
MW:207.69772195816
CID:5527759

Methyl 2-propylprolinate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-propylprolinate hydrochloride
    • Inchi: 1S/C9H17NO2.ClH/c1-3-5-9(8(11)12-2)6-4-7-10-9;/h10H,3-7H2,1-2H3;1H
    • InChI Key: ZIENWVVTVYFKKT-UHFFFAOYSA-N
    • SMILES: C(C1(NCCC1)CCC)(=O)OC.Cl

Methyl 2-propylprolinate hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA26411-10g
Methyl 2-propylprolinate hydrochloride
1986331-08-1 95%
10g
$2127.00 2024-01-01
A2B Chem LLC
BA26411-1g
Methyl 2-propylprolinate hydrochloride
1986331-08-1 95%
1g
$473.00 2024-01-01
A2B Chem LLC
BA26411-5g
Methyl 2-propylprolinate hydrochloride
1986331-08-1 95%
5g
$1418.00 2024-01-01
A2B Chem LLC
BA26411-25g
Methyl 2-propylprolinate hydrochloride
1986331-08-1 95%
25g
$4134.00 2024-01-01

Additional information on Methyl 2-propylprolinate hydrochloride

Methyl 2-Propylprolinate Hydrochloride: An Overview of a Promising Compound (CAS No. 1986331-08-1)

Methyl 2-propylprolinate hydrochloride (CAS No. 1986331-08-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential therapeutic properties, is being extensively studied for its applications in various medical conditions. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential therapeutic applications of methyl 2-propylprolinate hydrochloride.

Chemical Structure and Properties

Methyl 2-propylprolinate hydrochloride is a derivative of proline, a non-essential amino acid. The compound features a five-membered pyrrolidine ring with a propyl group attached to the nitrogen atom and a methyl ester group at the carboxylic acid position. The presence of the hydrochloride salt form ensures its solubility in aqueous solutions, making it suitable for various pharmaceutical formulations. The molecular formula of methyl 2-propylprolinate hydrochloride is C9H17NO3·HCl, with a molecular weight of approximately 215.7 g/mol.

Synthesis Methods

The synthesis of methyl 2-propylprolinate hydrochloride can be achieved through several routes, each offering unique advantages in terms of yield, purity, and scalability. One common method involves the reaction of proline with propyl bromide to form the propylated proline intermediate, followed by esterification with methanol and subsequent conversion to the hydrochloride salt. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic systems that minimize waste and energy consumption.

Biological Activities

Methyl 2-propylprolinate hydrochloride has demonstrated a range of biological activities that make it an attractive candidate for drug development. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess neuroprotective effects, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential in central nervous system disorders.

Potential Therapeutic Applications

The diverse biological activities of methyl 2-propylprolinate hydrochloride have led to its exploration in various therapeutic areas. In preclinical studies, it has shown promise in reducing inflammation and oxidative stress in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Its neuroprotective effects have also been evaluated in animal models of neurodegenerative diseases, where it has demonstrated the ability to improve cognitive function and reduce neuronal damage.

Clinical trials are currently underway to assess the safety and efficacy of methyl 2-propylprolinate hydrochloride in human subjects. Early results from phase I trials have indicated good tolerability and pharmacokinetic profiles, paving the way for further clinical evaluation. Researchers are particularly interested in its potential as an adjunct therapy for conditions where inflammation plays a significant role.

Current Research Trends

The ongoing research on methyl 2-propylprolinate hydrochloride is focused on elucidating its mechanisms of action at the molecular level. Recent studies have identified specific signaling pathways that are modulated by this compound, including the NF-κB pathway involved in inflammation and the PI3K/Akt pathway associated with cell survival and proliferation. Understanding these mechanisms will provide valuable insights into optimizing its therapeutic use.

In addition to its direct biological effects, there is growing interest in combining methyl 2-propylprolinate hydrochloride with other drugs to enhance treatment outcomes. For example, preliminary studies suggest that co-administration with anti-inflammatory agents or neuroprotective compounds may result in synergistic effects, leading to improved patient outcomes.

Conclusion

Methyl 2-propylprolinate hydrochloride (CAS No. 1986331-08-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.

Recommend Articles

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Heyuan Broad Spectrum Biotechnology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD